Cas no 100962-02-5 (4-(Quinoxalin-2-ylamino)benzoic acid)
100962-02-5 structure
Product Name:4-(Quinoxalin-2-ylamino)benzoic acid
CAS No:100962-02-5
MF:C15H11N3O2
MW:265.266742944717
MDL:MFCD00139085
CID:124409
PubChem ID:3547215
Update Time:2024-11-04
4-(Quinoxalin-2-ylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Quinoxalin-2-ylamino)benzoic acid
- 4-(2-QUINOXALINYLAMINO)BENZOIC ACID
- Benzoic acid,4-(2-quinoxalinylamino)-
- 4-(2-QUINOXALINYLAMINO)BENZENECARBOXYLIC ACID
- HMS3436F04
- MLS000756044
- Benzoic acid, p-2-quinoxalinylamino-
- 4-(quinoxalin-2-ylamino)benzoicAcid
- 100962-02-5
- AKOS001782077
- SCHEMBL4639789
- DTXSID60393521
- 9E-385S
- Benzoic acid, 4-(2-quinoxalinylamino)-
- CHEMBL1508931
- Oprea1_368782
- 4-[(Quinoxalin-2-yl)amino]benzoic acid
- HMS2606E14
- MFCD00139085
- FT-0750269
- SMR000337709
- AC-14661
- DA-16404
-
- MDL： MFCD00139085
- Inchi： 1S/C15H11N3O2/c19-15(20)10-5-7-11(8-6-10)17-14-9-16-12-3-1-2-4-13(12)18-14/h1-9H,(H,17,18)(H,19,20)
- InChI Key： GOVKQIYUNUCKKD-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)NC1=CN=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 265.08523
- Monoisotopic Mass: 265.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11
4-(Quinoxalin-2-ylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM141966-1g |
4-(quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | 95% | 1g |
$593 | 2023-02-19 | |
| abcr | AB301143-500 mg |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 500 mg |
€530.00 | 2023-07-20 | ||
| abcr | AB301143-1 g |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 1 g |
€1,016.40 | 2023-07-20 | ||
| Chemenu | CM141966-1g |
4-(quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | 95% | 1g |
$632 | 2021-08-05 | |
| abcr | AB301143-500mg |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 500mg |
€530.00 | 2025-04-22 | ||
| abcr | AB301143-1g |
4-(2-Quinoxalinylamino)benzenecarboxylic acid; . |
100962-02-5 | 1g |
€1016.40 | 2025-04-22 | ||
| A2B Chem LLC | AA04131-1mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-5mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-10mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AA04131-500mg |
4-(Quinoxalin-2-ylamino)benzoic acid |
100962-02-5 | >90% | 500mg |
$586.00 | 2024-04-20 |
4-(Quinoxalin-2-ylamino)benzoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
100962-02-5 (4-(Quinoxalin-2-ylamino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
